Cas no 19494-94-1 (4-(formylamino)-1H-imidazole-5-carbothioamide)

• Product Name: 4-(formylamino)-1H-imidazole-5-carbothioamide
• CAS No: 19494-94-1
• MF: C₅H₆N₄OS
• MW: 170.192338466644
• CID: 1387302
• PubChem ID: 3032714
• Update Time: 2025-04-20

4-(formylamino)-1H-imidazole-5-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 4-(formylamino)-1H-imidazole-5-carbothioamide
• N-(5-carbamothioyl-1H-imidazol-4-yl)formamide
• BRN 1568141
• 19494-94-1
• FORMAMIDE, N-(4-(THIOCARBAMOYL)-5-IMIDAZOLYL)-
• 5-Formylamino-4-imidazolethiocarboxamide
• DTXSID40173146
• N-(4-(Thiocarbamoyl)-5-imidazolyl)formamide

• Inchi： 1S/C5H6N4OS/c6-4(11)3-5(9-2-10)8-1-7-3/h1-2H,(H2,6,11)(H,7,8)(H,9,10)
• InChI Key： BGQSWMAMDACZHG-UHFFFAOYSA-N
• SMILES： S=C(C1=C(NC=O)N=CN1)N

Computed Properties

• Exact Mass: 169.01855
• Monoisotopic Mass: 170.02623200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 80.9